3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime

• IUPAC Name: (NZ)-N-(3-ethyl-6,6-dimethyl-5,7-dihydro-1H-indazol-4-ylidene)hydroxylamine
• InChI: InChI=1S/C11H17N3O/c1-4-7-10-8(13-12-7)5-11(2,3)6-9(10)14-15/h15H,4-6H2,1-3H3,(H,12,13)/b14-9-
• InChI Key: KAFSCBQLGNQSIH-ZROIWOOFSA-N
• Canonical SMILES: CCC1=NNC2=C1C(=NO)CC(C2)(C)C
• Isomeric SMILES: CCC1=NNC2=C1/C(=N\O)/CC(C2)(C)C
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime, also known as EHT 1864, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It was first synthesized by scientists at the University of California in 2008, and since then, it has been used in numerous scientific studies to investigate its potential as a therapeutic agent.

Mechanism of Action

3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 works by binding to the switch regions of Rho GTPases, which are critical for their activation. By binding to these regions, 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 prevents the activation of Rho GTPases and inhibits their downstream signaling pathways. This ultimately leads to the inhibition of cell growth, migration, and invasion.
Biochemical and Physiological Effects
In addition to its effects on cancer cells, 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of platelet-derived growth factor receptor (PDGFR), which is involved in the regulation of cell growth and proliferation. 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 has also been shown to inhibit the activity of the protein kinase Akt, which is involved in the regulation of cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 in lab experiments is that it is a small molecule inhibitor, which makes it relatively easy to synthesize and use in experiments. It has also been extensively studied, which means that there is a significant amount of data available on its mechanism of action and potential therapeutic applications.
However, one of the limitations of using 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 is that it is not highly selective for Rho GTPases. It has been shown to inhibit the activity of other proteins, such as PDGFR and Akt, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864. One area of focus could be on developing more selective inhibitors of Rho GTPases that do not inhibit the activity of other proteins. Another area of focus could be on investigating the potential of 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 as a therapeutic agent in other diseases, such as neurodegenerative disorders or cardiovascular disease. Finally, further research could be done to investigate the potential of 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 in combination with other therapeutic agents, such as chemotherapy or radiation therapy, for the treatment of cancer.

Synthesis Methods

The synthesis of 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 involves a multi-step process that begins with the reaction of 2-methyl-2-nitropropane with 2-bromoethylamine hydrobromide. The resulting product is then treated with sodium methoxide to form the corresponding oxime. The final step involves the reduction of the oxime to the desired product, 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864.

Scientific Research Applications

3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 has been extensively studied for its potential as a therapeutic agent in the treatment of cancer. It has been shown to inhibit the activity of Rho GTPases, which are proteins that are involved in the regulation of cell growth, migration, and invasion. By inhibiting the activity of these proteins, 3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one oxime 1864 has been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.